Cas no 2138038-51-2 (2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid)

• Product Name: 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid
• CAS No: 2138038-51-2
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 5902011
• PubChem ID: 165492459
• Update Time: 2025-05-19

2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138038-51-2
• 2-[(6-chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid
• EN300-1153433
• 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid

• Inchi： 1S/C13H13ClN2O2S/c1-2-3-11-15-10-5-4-8(14)6-9(10)13(16-11)19-7-12(17)18/h4-6H,2-3,7H2,1H3,(H,17,18)
• InChI Key： UJRPAEYDHZVYHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC(CCC)=N2)SCC(=O)O

Computed Properties

• Exact Mass: 296.0386265g/mol
• Monoisotopic Mass: 296.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid

Introduction to 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic Acid (CAS No. 2138038-51-2)

2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid, with the CAS number 2138038-51-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a quinazoline core, combined with a sulfanyl group and an acetic acid moiety, makes it a versatile candidate for further exploration in medicinal chemistry.

The quinazoline scaffold is well-known for its role in various bioactive molecules, including several anticancer agents. The substitution pattern in this compound, particularly the 6-Chloro-2-propylquinazolin-4-yl moiety, contributes to its distinct chemical properties and biological activity. This specific arrangement of atoms allows for interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate cellular processes relevant to diseases such as cancer and inflammation. The sulfanyl group in 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets. This feature makes the compound a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring derivatives of quinazoline-based compounds due to their demonstrated efficacy in various preclinical studies. The acetic acid moiety at one end of the molecule adds another layer of functionality, which could be further modified to enhance its pharmacological properties.

The synthesis of 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid involves several key steps that highlight the expertise required in organic chemistry. The introduction of the sulfanyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the acetic acid moiety necessitates careful consideration of functional group transformations to maintain the integrity of the overall structure.

The biological activity of this compound has been a focus of recent research. Studies have shown that derivatives of quinazoline can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. The specific substitution pattern in 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid may contribute to its ability to interact with these targets, making it a valuable asset in drug discovery efforts.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for understanding molecular interactions at the biochemical level. By studying how 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid interacts with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be used to develop more effective treatments.

The chemical properties of 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid make it an interesting subject for further investigation. Its unique structure and functional groups provide opportunities for designing new molecules with enhanced pharmacological properties. As research continues, it is likely that more derivatives will be synthesized and tested for their potential therapeutic benefits.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict how 2-[(6-Chloro-2-propylquinazolin-4-yl)sulfanyl]acetic acid will behave in different environments and how it might interact with biological targets. These predictions can then be validated through experimental studies, providing a powerful tool for drug discovery.

In conclusion, 2-[(6-Chloro-]2-propylquinazolin--4--yl)sulfanyl]acetic acid (CAS No. 2138038-51< strong>-2) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development. As research progresses, this molecule is likely to play a crucial role in the discovery of new treatments for various diseases.